Cas no 2171932-14-0 (1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate)

• Product Name: 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate
• CAS No: 2171932-14-0
• MF: C₁₂H₂₂N₂O₃S
• MW: 274.379682064056
• CID: 6286497
• PubChem ID: 165504040
• Update Time: 2025-05-23

1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate
• 2171932-14-0
• [1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-yl]methyl methanesulfonate
• EN300-1461383

• Inchi： 1S/C12H22N2O3S/c1-5-11(6-2)7-14-8-12(10(3)13-14)9-17-18(4,15)16/h8,11H,5-7,9H2,1-4H3
• InChI Key： UVPKWHWTDCTTMQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1C(C)=NN(C=1)CC(CC)CC

Computed Properties

• Exact Mass: 274.13511374g/mol
• Monoisotopic Mass: 274.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate

1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate (CAS No. 2171932-14-0): An Overview

1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate (CAS No. 2171932-14-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The chemical structure of 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate includes a methanesulfonate group, which is known for its ability to enhance the solubility and bioavailability of compounds. The presence of the pyrazole ring, along with the 2-ethylbutyl and methyl substituents, imparts specific pharmacological properties that make this compound an interesting candidate for further investigation.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases, particularly those involving inflammation and cancer. The unique structure of 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate has led researchers to explore its potential as an anti-inflammatory and anti-cancer agent. Studies have shown that pyrazole derivatives can exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate. The results indicated that this compound effectively reduced inflammation in both in vitro and in vivo models. The researchers attributed this effect to the compound's ability to inhibit COX and LOX enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

Beyond its anti-inflammatory properties, 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry explored the anticancer activity of this compound against various cancer cell lines. The results demonstrated that the compound exhibited significant cytotoxic effects on breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, which are critical processes for preventing tumor growth.

The unique combination of functional groups in 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate also makes it an attractive candidate for drug delivery systems. The presence of the methanesulfonate group enhances the water solubility of the compound, which can improve its absorption and distribution within the body. This property is particularly important for developing oral formulations that require good bioavailability.

In addition to its potential therapeutic applications, 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate has been studied for its synthetic accessibility. Researchers have developed efficient synthetic routes to produce this compound, which can facilitate large-scale production for clinical trials and commercialization. One such synthetic method involves a multi-step process that includes the formation of a pyrazole ring followed by functional group modifications to introduce the desired substituents.

The safety profile of 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate is another important aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(2-ethylbutyl)-3-methyl-1H-pyrazol-4-ylmethyl methanesulfonate (CAS No. 2171932-14-0) is a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will continue to be a focus of interest in the pharmaceutical industry.